Cas no 1890833-71-2 (1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one
• CAS No: 1890833-71-2
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 5851338
• PubChem ID: 117046972
• Update Time: 2025-07-20

1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one
• EN300-1909484
• 1-[1-(5-bromo-2-fluorophenyl)cyclopropyl]ethan-1-one
• 1890833-71-2

• Inchi： 1S/C11H10BrFO/c1-7(14)11(4-5-11)9-6-8(12)2-3-10(9)13/h2-3,6H,4-5H2,1H3
• InChI Key： IEZHLMDLLFZDLH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 255.98991g/mol
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1890833-71-2)

1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1890833-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and fluorophenyl moieties, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a bromine and fluorine substitution, makes it a valuable intermediate in synthesizing complex molecules.

In recent years, the demand for halogenated compounds like 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one has surged due to their role in developing targeted therapies and advanced materials. Researchers are particularly interested in its bioactive properties, which are being explored for applications in cancer research and neurological disorders. The compound's structural versatility allows for modifications that can enhance its efficacy and selectivity in biological systems.

The synthesis of 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one involves multi-step organic reactions, including cyclopropanation and halogenation. Its CAS No. 1890833-71-2 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. This compound is often referenced in patents and scientific literature, highlighting its importance in medicinal chemistry and industrial applications.

One of the key trends driving interest in this compound is the growing focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one with minimal environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing while maintaining high yields and purity.

Another area of exploration is the compound's potential in photodynamic therapy (PDT) and fluorescence imaging. Its fluorophenyl group exhibits unique photophysical properties, making it a candidate for diagnostic applications. This has led to collaborations between chemists and biomedical engineers to develop innovative solutions for disease detection and treatment.

From a commercial perspective, 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one is supplied by leading chemical manufacturers under strict quality control standards. Its high purity and consistent performance make it a preferred choice for laboratories and industries. The compound's stability under various conditions further enhances its utility in long-term studies and large-scale production.

In conclusion, 1-1-(5-bromo-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1890833-71-2) represents a cutting-edge chemical entity with broad applications in science and technology. Its unique properties and versatile functionality continue to inspire innovation across multiple disciplines, from pharmaceuticals to advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.